HCN Channel Antagonist
  • Zatebradine
    Zatebradine
    • Cat. No.:
    • B1210436
    • CAS No.:
    • 85175-67-3
    • Molecular Formula:
    • C26H36N2O5
    • Molecular Weight:
    • 456.6 g/mol
    Description
    3-[3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one is a benzazepine.
    bradycardic agent;  structure given in first source...
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  • Zatebradine hydrochloride
    Zatebradine hydrochloride
    • Cat. No.:
    • B1682403
    • CAS No.:
    • 91940-87-3
    • Molecular Formula:
    • C26H37ClN2O5
    • Molecular Weight:
    • 493.0 g/mol
    Description
    Zatebradine is a bradycardic compound that blocks hyperpolarization-activated inward current (If) through cyclic nucleotide-gated cation (HCN) channels in sinoatrial node cells (IC50s = 1.83, 2.21, 1.9, and 1.88...
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  • VUANT1
    VUANT1
    • Cat. No.:
    • B1684053
    • CAS No.:
    • 663212-40-6
    • Molecular Formula:
    • C22H18N4O2S2
    • Molecular Weight:
    • 434.5 g/mol
    Description
    VU0183254 is an antagonist of insect olfactory receptors (ORs) acting at a binding site on the Orco subunit, capable of broadly inhibiting odor-mediated OR complex activation.
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  • VUANT1
    VUANT1
    • Cat. No.:
    • B15611133
    • CAS No.:
    • Molecular Formula:
    • C22H18N4O2S2
    • Molecular Weight:
    • 434.5 g/mol
    Description
    2-[[4-ethyl-5-(2-furanyl)-1,2,4-triazol-3-yl]thio]-1-(10-phenothiazinyl)ethanone is a member of phenothiazines.
    modulates odorant receptor ion channel Orco in Anopheles gambiae;  structure in first sourc...
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